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Compound of Interest

Compound Name: 2-Bromo-1,3-butadiene

Cat. No.: B159164

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-1,3-butadiene (CAS
Number: 1822-86-2), a halogenated diene of interest in organic synthesis.[1] This document
details its chemical and physical properties, provides insights into its synthesis and reactivity,
and outlines essential safety and handling information. The guide is intended to serve as a
valuable resource for researchers and professionals in chemistry and drug development,
facilitating the safe and effective use of this versatile chemical intermediate.

Chemical and Physical Properties

2-Bromo-1,3-butadiene, also known as bromoprene, is a volatile, colorless liquid at room
temperature. Its key physical and chemical properties are summarized in the tables below,
compiled from various chemical data sources.

Table 1: General Properties of 2-Bromo-1,3-butadiene
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Property Value

CAS Number 1822-86-2

Molecular Formula CaHsBr

Molecular Weight 132.99 g/mol

IUPAC Name 2-bromobuta-1,3-diene

Synonyms Bromoprene, 2-Bromobuta-1,3-diene
Property Value

Boiling Point ~104.2 °C (estimated)

Density ~1.397 g/cm3

Refractive Index ~1.499

Synthesis of 2-Bromo-1,3-butadiene

The synthesis of 2-Bromo-1,3-butadiene can be achieved through several routes, with the
hydrobromination of vinylacetylene being a prominent method. Another viable pathway involves
the dehydrobromination of dibromobutenes.

Synthesis from Vinylacetylene

A common laboratory-scale synthesis involves the reaction of vinylacetylene with concentrated
agueous hydrogen bromide in the presence of a copper(l) bromide catalyst. This method
provides a direct route to 2-bromo-1,3-butadiene.

Materials:
e Vinylacetylene
o Concentrated aqueous hydrogen bromide (48%)

o Copper(l) bromide
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» Diethyl ether
e Anhydrous magnesium sulfate
e Sodium bicarbonate solution (saturated)

Procedure:

A mixture of concentrated aqueous hydrogen bromide and copper(l) bromide is prepared in a
reaction vessel equipped with a stirrer and cooled in an ice bath.

 Vinylacetylene is then slowly bubbled through the stirred solution. The reaction is typically
exothermic and the temperature should be maintained below 10 °C.

 After the addition of vinylacetylene is complete, the reaction mixture is stirred for an
additional period at room temperature to ensure complete reaction.

e The reaction mixture is then extracted with diethyl ether.

e The combined organic extracts are washed with a saturated sodium bicarbonate solution to
neutralize any remaining acid, followed by a wash with brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed by distillation under reduced pressure to yield crude 2-bromo-1,3-butadiene.

» Further purification can be achieved by fractional distillation.

Synthesis via Dehydrobromination

An alternative synthesis route involves the dehydrobromination of 1,4-dibromo-2-butene or 3,4-
dibromo-1-butene. This elimination reaction is typically carried out using a strong base.
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Caption: Dehydrobromination routes to 2-Bromo-1,3-butadiene.

Reactivity and Applications

2-Bromo-1,3-butadiene is a conjugated diene and, as such, participates in a variety of
chemical reactions. Its reactivity is influenced by the presence of the bromine atom.

Diels-Alder Reactions

As a conjugated diene, 2-bromo-1,3-butadiene can undergo [4+2] cycloaddition reactions,
commonly known as Diels-Alder reactions, with various dienophiles to form six-membered
rings. The bromine substituent can influence the regioselectivity and stereoselectivity of these
reactions.
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Caption: General scheme of a Diels-Alder reaction involving 2-Bromo-1,3-butadiene.

Polymerization

Substituted butadienes are important monomers in the synthesis of polymers with specialized
properties. 2-Bromo-1,3-butadiene can be polymerized, or copolymerized with other
monomers, to produce brominated polymers. These polymers may exhibit enhanced flame
retardancy or can be functionalized further via reactions of the bromine atom.

Analytical Data

The structure of 2-Bromo-1,3-butadiene can be confirmed using various spectroscopic

techniques.

Table 3: Spectroscopic Data for 2-Bromo-1,3-butadiene
Technique Key Features
1H NMR Signals corresponding to vinyl protons.

R Spect Characteristic peaks for C=C stretching of the
ectrosco
P by diene system and C-Br stretching.

Molecular ion peak corresponding to the
Mass Spectrometry molecular weight, and a characteristic isotopic
pattern due to the presence of bromine.
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Safety and Handling

While specific toxicity data for 2-bromo-1,3-butadiene is limited, it should be handled with
care, assuming it has hazards similar to other halogenated hydrocarbons and its parent
compound, 1,3-butadiene. 1,3-Butadiene is classified as a known human carcinogen.[2]

Hazard Summary

» Flammability: Expected to be a flammable liquid.

» Toxicity: Likely to be toxic upon inhalation, ingestion, and skin contact. Halogenated
hydrocarbons can cause damage to the liver, kidneys, and central nervous system.[3]

e Irritation: May cause irritation to the skin, eyes, and respiratory tract.

Recommended Handling Procedures

e Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.
o Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves (e.g., nitrile or neoprene).

o Use safety goggles or a face shield to protect the eyes.

o Alab coat should be worn to protect clothing and skin.

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
Keep the container tightly closed.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Caption: Recommended safety workflow for handling 2-Bromo-1,3-butadiene.

Conclusion

2-Bromo-1,3-butadiene is a valuable reagent in organic synthesis, offering a versatile platform
for the construction of complex molecules through reactions such as the Diels-Alder
cycloaddition and for the development of novel polymers. A thorough understanding of its
properties, synthesis, and reactivity, coupled with stringent adherence to safety protocols, is
essential for its effective and safe utilization in a research and development setting. This guide
provides a foundational resource to assist scientists in their work with this important chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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